Cas no 2680862-78-4 (4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28281365
- 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- 2680862-78-4
- 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
-
- Inchi: 1S/C9H8F3N3O3/c10-9(11,12)8(18)14-2-1-3-15-6(14)5(4-13-15)7(16)17/h4H,1-3H2,(H,16,17)
- InChI Key: SWZGTXRRJVOCMO-UHFFFAOYSA-N
- SMILES: FC(C(N1C2=C(C(=O)O)C=NN2CCC1)=O)(F)F
Computed Properties
- Exact Mass: 263.05177561g/mol
- Monoisotopic Mass: 263.05177561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.4Ų
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281365-1g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 1g |
$728.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-5g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 5g |
$2110.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-10g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 10g |
$3131.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-0.05g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 0.05g |
$612.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-0.1g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 0.1g |
$640.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-0.25g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 0.25g |
$670.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-0.5g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 0.5g |
$699.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-1.0g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 1g |
$770.0 | 2023-05-25 | ||
| Enamine | EN300-28281365-2.5g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 2.5g |
$1428.0 | 2023-09-09 | ||
| Enamine | EN300-28281365-5.0g |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2680862-78-4 | 5g |
$2235.0 | 2023-05-25 |
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
Comprehensive Overview of 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4)
The compound 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique trifluoroacetyl and carboxylic acid functional groups, which contribute to its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds, given its structural versatility and ability to interact with biological targets.
In recent years, the demand for fluorinated heterocycles like 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves the pharmacokinetic properties of therapeutic agents. This compound’s trifluoroacetyl moiety is a prime example of how fluorine atoms can modulate electronic effects and lipophilicity, making it a valuable scaffold for optimizing drug candidates. Its carboxylic acid group further enhances its utility by enabling facile derivatization through amidation or esterification reactions.
The synthesis and applications of 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are frequently discussed in the context of fragment-based drug discovery (FBDD) and high-throughput screening (HTS). These approaches rely on small, structurally diverse molecules to identify lead compounds with high binding affinity to target proteins. The pyrazolo[1,5-a]pyrimidine core is known to exhibit a broad range of biological activities, including kinase inhibition and modulation of G-protein-coupled receptors (GPCRs). As such, this compound is a promising candidate for developing therapeutics in oncology, neurology, and infectious diseases.
Another area of interest is the compound’s potential role in covalent drug design. The trifluoroacetyl group can act as an electrophile, forming reversible or irreversible bonds with nucleophilic residues in target proteins. This mechanism is increasingly exploited in the development of targeted therapies, particularly for challenging drug targets like KRAS mutants and other undruggable proteins. The carboxylic acid functionality also allows for the incorporation of this molecule into larger pharmacophores, enabling the creation of bifunctional inhibitors or proteolysis-targeting chimeras (PROTACs).
From a synthetic chemistry perspective, 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid presents intriguing challenges and opportunities. Its preparation typically involves multi-step reactions, including cyclization and fluorination steps, which require careful optimization to achieve high yields and purity. Advances in flow chemistry and catalytic fluorination have streamlined the production of such compounds, making them more accessible for academic and industrial research. Additionally, the growing adoption of machine learning in retrosynthetic analysis has accelerated the discovery of efficient routes to complex heterocycles like this one.
Environmental and regulatory considerations are also relevant when working with fluorinated compounds. While 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is not classified as hazardous, its persistence in the environment and potential bioaccumulation warrant careful handling and disposal. Researchers are encouraged to adhere to green chemistry principles, such as using safer solvents and minimizing waste, to reduce the ecological footprint of synthetic processes involving this compound.
In summary, 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4) is a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Its unique structural features, including the trifluoroacetyl and carboxylic acid groups, make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As the pharmaceutical industry continues to prioritize fluorinated scaffolds and covalent inhibitors, this compound is poised to play a pivotal role in the development of next-generation drugs.
2680862-78-4 (4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)